Cas no 1704955-83-8 ((3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid
• CAS No: 1704955-83-8
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 6313059
• PubChem ID: 103667760
• Update Time: 2025-05-20

(3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(naphthalen-1-yl)propanoic acid
• 1704955-83-8
• EN300-1163108

• Inchi： 1S/C21H19NO4/c23-20(24)13-19(18-12-6-10-16-9-4-5-11-17(16)18)22-21(25)26-14-15-7-2-1-3-8-15/h1-12,19H,13-14H2,(H,22,25)(H,23,24)/t19-/m1/s1
• InChI Key： IZEGSNSZIFHNPV-LJQANCHMSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](CC(=O)O)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 349.13140809g/mol
• Monoisotopic Mass: 349.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid

Introduction to (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic Acid (CAS No. 1704955-83-8)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid, identified by the CAS number 1704955-83-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acid derivatives, specifically featuring a naphthalene moiety and a benzyloxy carbonyl group, which contribute to its unique chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

The structure of (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid is characterized by a chiral center at the third carbon atom, which imparts stereochemical specificity to the molecule. The presence of the naphthalene group enhances the compound's aromaticity, while the benzyloxy carbonyl group introduces additional functional diversity. These features make the compound a valuable building block in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles. The naphthalene moiety is known to exhibit significant biological activity, including antioxidant and anti-inflammatory properties, which are being explored for therapeutic applications. Additionally, the benzyloxy carbonyl group provides a platform for further functionalization, enabling researchers to design molecules with enhanced bioavailability and target specificity.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One notable approach involves the use of asymmetric catalysis to establish the chiral center at the third carbon atom. This method not only ensures high enantiomeric excess but also aligns with green chemistry principles by minimizing waste and reducing energy consumption. Furthermore, advancements in coupling reactions have facilitated the incorporation of the naphthalene and benzyloxy carbonyl groups into the molecule with high precision.

The application of (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid extends beyond drug discovery into materials science. Its aromaticity and functional groups make it an ideal candidate for use in organic electronics, where it can serve as a precursor for semiconducting materials or light-emitting diodes (LEDs). Recent research has demonstrated that derivatives of this compound exhibit promising electronic properties, paving the way for their integration into next-generation electronic devices.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-(naphthalen-1-yl)propanoic acid (CAS No. 1704955-83-8) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and functionalization techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.